Cas no 2228962-07-8 (3-(2,4,5-trifluorophenyl)propanethioamide)

• Product Name: 3-(2,4,5-trifluorophenyl)propanethioamide
• CAS No: 2228962-07-8
• MF: C₉H₈F₃NS
• MW: 219.226731300354
• CID: 6056664
• PubChem ID: 165627028
• Update Time: 2025-06-14

3-(2,4,5-trifluorophenyl)propanethioamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-trifluorophenyl)propanethioamide
• EN300-1792929
• 2228962-07-8

• Inchi： 1S/C9H8F3NS/c10-6-4-8(12)7(11)3-5(6)1-2-9(13)14/h3-4H,1-2H2,(H2,13,14)
• InChI Key： IWFVQSKQQYBCON-UHFFFAOYSA-N
• SMILES： S=C(CCC1C=C(C(=CC=1F)F)F)N

Computed Properties

• Exact Mass: 219.03295492g/mol
• Monoisotopic Mass: 219.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.1Ų

Additional information on 3-(2,4,5-trifluorophenyl)propanethioamide

Comprehensive Overview of 3-(2,4,5-Trifluorophenyl)propanethioamide (CAS No. 2228962-07-8): Properties, Applications, and Industry Insights

3-(2,4,5-Trifluorophenyl)propanethioamide (CAS No. 2228962-07-8) is a fluorinated organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a trifluorophenyl moiety combined with a propanethioamide group makes this molecule a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

The compound's CAS number 2228962-07-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular structure, characterized by three fluorine atoms at the 2, 4, and 5 positions of the phenyl ring, enhances lipophilicity and metabolic stability—key properties for optimizing pharmacokinetics in medicinal chemistry. Recent studies highlight its utility in developing small-molecule inhibitors, aligning with the growing demand for targeted therapies in oncology and infectious diseases.

In agrochemical applications, 3-(2,4,5-trifluorophenyl)propanethioamide derivatives are investigated for their potential as pesticide intermediates. The fluorine substitution pattern improves binding affinity to biological targets, a trend mirrored in modern crop protection agents. This aligns with the industry's shift toward eco-friendly pesticides, addressing global concerns about sustainable agriculture and food security.

Synthetic routes to CAS 2228962-07-8 often involve multi-step reactions, including palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. These methods are frequently discussed in organic chemistry forums and patent literature, reflecting the compound's relevance in process optimization and scale-up challenges. Analytical techniques like HPLC and NMR are essential for purity verification, a topic of high interest in quality control discussions.

From a commercial perspective, suppliers of 3-(2,4,5-trifluorophenyl)propanethioamide emphasize its role as a high-value building block. The compound's pricing and availability are influenced by raw material costs, particularly fluorinated precursors, and regulatory requirements for GMP-grade synthesis. These factors are critical for pharmaceutical companies engaging in preclinical development.

Environmental and safety assessments of CAS 2228962-07-8 are integral to its industrial adoption. While not classified as hazardous under major regulatory frameworks, proper handling protocols are recommended due to its thioamide functional group. This aligns with broader industry priorities like green chemistry and occupational safety, frequently searched topics in chemical manufacturing communities.

Future research directions may explore the compound's applicability in PET radiopharmaceuticals, leveraging fluorine-18 isotopes for diagnostic imaging. Such innovations could position 3-(2,4,5-trifluorophenyl)propanethioamide as a candidate for theranostic agents, merging diagnosis and therapy—a hot topic in precision medicine.